Cas no 267651-22-9 (1-(3-bromo-2-methoxyphenyl)ethan-1-ol)

1-(3-Bromo-2-methoxyphenyl)ethan-1-ol is a brominated aromatic compound featuring a methoxy substituent and a secondary alcohol functional group. Its molecular structure, incorporating both electron-donating (methoxy) and electron-withdrawing (bromo) groups, makes it a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of the hydroxyl group allows for further functionalization, enabling derivatization into esters, ethers, or other targeted products. The bromine atom enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex aromatic systems. This compound is valued for its stability, well-defined reactivity, and utility in constructing biologically active molecules. Proper handling and storage under inert conditions are recommended to maintain purity.
1-(3-bromo-2-methoxyphenyl)ethan-1-ol structure
267651-22-9 structure
Product Name:1-(3-bromo-2-methoxyphenyl)ethan-1-ol
CAS No:267651-22-9
MF:C9H11BrO2
MW:231.086442232132
MDL:MFCD22573043
CID:2931174
Update Time:2025-11-02

1-(3-bromo-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-2-methoxyphenyl)ethanol
    • 1-(3-bromo-2-methoxyphenyl)ethan-1-ol
    • MDL: MFCD22573043
    • Inchi: 1S/C9H11BrO2/c1-6(11)7-4-3-5-8(10)9(7)12-2/h3-6,11H,1-2H3
    • InChI Key: VCOGPOSOMAJBNU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1OC)C(C)O

Computed Properties

  • Exact Mass: 229.99424 g/mol
  • Monoisotopic Mass: 229.99424 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5
  • Molecular Weight: 231.09

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Additional information on 1-(3-bromo-2-methoxyphenyl)ethan-1-ol

Comprehensive Guide to 1-(3-Bromo-2-methoxyphenyl)ethan-1-ol (CAS No. 267651-22-9): Properties, Applications, and Market Insights

1-(3-Bromo-2-methoxyphenyl)ethan-1-ol (CAS No. 267651-22-9) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This brominated aromatic alcohol features a methoxy group at the 2-position and a bromine atom at the 3-position of the phenyl ring, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula is C9H11BrO2, and it exhibits unique physicochemical properties that cater to advanced applications.

The growing demand for 1-(3-Bromo-2-methoxyphenyl)ethan-1-ol is driven by its role in drug discovery and material science. Researchers frequently search for "CAS 267651-22-9 suppliers" or "1-(3-Bromo-2-methoxyphenyl)ethan-1-ol synthesis methods," highlighting its industrial importance. This compound’s high purity grade (>98%) ensures compatibility with sensitive reactions, such as cross-coupling reactions and asymmetric catalysis, which are critical for developing APIs (Active Pharmaceutical Ingredients).

In the context of green chemistry, 1-(3-Bromo-2-methoxyphenyl)ethan-1-ol is explored for sustainable synthesis routes. Recent studies focus on minimizing waste via catalytic bromination or biocatalytic reduction of precursor ketones. Such innovations align with the global push toward eco-friendly chemical processes, a trending topic in 2024. Additionally, its solubility in organic solvents (e.g., DCM, THF) and stability under inert atmospheres make it a reliable choice for lab-scale and industrial applications.

The compound’s structural motif is particularly valuable in designing kinase inhibitors and neuroprotective agents, addressing popular search queries like "267651-22-9 in medicinal chemistry." Its electron-rich aromatic system facilitates electrophilic substitutions, enabling derivatization for tailored bioactivity. Furthermore, 1-(3-Bromo-2-methoxyphenyl)ethan-1-ol serves as a precursor for fluorescent probes used in cellular imaging, a hot topic in biomedical research.

Market analytics indicate a steady rise in procurement of CAS 267651-22-9, especially from pharmaceutical intermediates manufacturers. Suppliers emphasize HPLC-validated purity and custom packaging to meet diverse R&D needs. Regulatory compliance (e.g., REACH, FDA guidelines) is rigorously maintained, ensuring safe handling and transport. For buyers, keywords like "buy 1-(3-Bromo-2-methoxyphenyl)ethan-1-ol online" or "267651-22-9 technical data sheet" reflect procurement priorities.

Future prospects for 1-(3-Bromo-2-methoxyphenyl)ethan-1-ol include expanding its utility in agrochemicals and electronic materials. With the rise of AI-driven molecular design, this compound’s scaffold diversity positions it as a candidate for virtual screening libraries. As industries prioritize high-value intermediates, CAS 267651-22-9 remains a focal point for innovation and commercial growth.

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